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Compound of Interest

Compound Name: Phenylglyoxylic Acid

Cat. No.: B029381 Get Quote

Essential Safety and Handling Guide for
Phenylglyoxylic Acid
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Phenylglyoxylic Acid in a laboratory setting. Adherence to these

guidelines is critical for ensuring the safety of researchers, scientists, and drug development

professionals.

Quantitative Data Summary
For quick reference, the key physical and chemical properties of Phenylglyoxylic Acid are

summarized in the table below.
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Property Value

CAS Number 611-73-4[1]

Molecular Formula C8H6O3[2][3]

Molecular Weight 150.13 g/mol [2]

Appearance Light yellow crystalline solid[4][5]

Melting Point 62-66 °C[4][6]

Boiling Point 163 °C @ 15 mmHg[4]

Solubility in Water 920,000 mg/L at 0 °C[4]

Operational Plan for Safe Handling
This procedural plan outlines the step-by-step process for safely handling Phenylglyoxylic
Acid, from preparation to post-handling procedures.

Pre-Handling and Area Preparation
Engineering Controls: Always handle Phenylglyoxylic Acid in a well-ventilated area.[2] For

procedures that may generate dust or aerosols, use a certified chemical fume hood.[7]

Ensure that safety showers and eyewash stations are readily accessible and have been

tested.[1]

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for

Phenylglyoxylic Acid.[1][2]

Assemble Materials: Gather all necessary equipment and reagents before introducing

Phenylglyoxylic Acid to the work area.

Required Personal Protective Equipment (PPE)
The minimum required PPE for handling Phenylglyoxylic Acid is detailed below. The selection

of appropriate PPE is a critical step in preventing exposure.
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Eye and Face Protection: Wear safety glasses with side shields (or goggles) that conform to

EN166 standards.[1][8]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves.[2] While specific materials are not

mandated, nitrile gloves are a common and effective choice for general laboratory use.[9]

Always inspect gloves for any signs of degradation or puncture before use.

Lab Coat/Protective Clothing: A standard lab coat should be worn to protect street

clothing.[8] For tasks with a higher risk of splashes, consider an apron or Tyvek sleeves.[7]

Respiratory Protection: If working outside of a fume hood, or if dust is generated, a

NIOSH/MSHA-approved respirator (such as a type N95 dust mask) should be worn.[6][8][10]

Step-by-Step Handling Procedure
Don the required PPE as specified above.

Carefully weigh the desired amount of Phenylglyoxylic Acid, taking care to avoid creating

dust.[8] If possible, perform this step within a fume hood or ventilated enclosure.

When transferring the solid, use a spatula or other appropriate tool to minimize the risk of

spillage.

If creating a solution, slowly add the Phenylglyoxylic Acid to the solvent.

After handling, wash your hands thoroughly with soap and water, even if gloves were worn.

[2][3]

Decontaminate the work surface with an appropriate cleaning agent.

Emergency and First Aid Procedures
Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[1] Seek immediate medical

attention.
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Skin Contact: Remove contaminated clothing and wash the affected skin area immediately

with soap and plenty of water.[1][2]

Inhalation: Move the affected person to fresh air.[8] If breathing is difficult, provide oxygen. If

not breathing, begin artificial respiration. Seek medical attention.

Ingestion: Do NOT induce vomiting.[3] If the person is conscious, have them rinse their

mouth with water and drink plenty of water.[3] Seek immediate medical attention.

Disposal Plan
Proper disposal of Phenylglyoxylic Acid and its contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation
Solid Waste: Collect any unused Phenylglyoxylic Acid and grossly contaminated

disposable materials (e.g., weigh boats, paper towels) in a dedicated, clearly labeled

hazardous waste container.

Liquid Waste: Solutions containing Phenylglyoxylic Acid should be collected in a separate,

labeled hazardous waste container.

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in the

designated hazardous waste stream.

Disposal Procedure
All waste is classified as hazardous and must be disposed of in accordance with local,

regional, and national regulations.[1][3]

Ensure all waste containers are properly sealed and stored in a designated satellite

accumulation area.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Do not pour any Phenylglyoxylic Acid waste down the drain.[1]
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Visualization of PPE Selection Logic
The following diagram illustrates the logical workflow for selecting the appropriate personal

protective equipment when handling Phenylglyoxylic Acid.

Start: Handling
Phenylglyoxylic Acid

Assess Hazards:
- Skin Irritant
- Eye Irritant

- Respiratory Irritant

Eye Protection:
Safety Glasses

with Side Shields or Goggles

Skin Protection:
- Chemical Resistant Gloves

- Lab Coat

Is adequate ventilation
(e.g., Fume Hood) available?

Proceed with Handling

Respiratory Protection:
NIOSH/MSHA-approved

Respirator (e.g., N95)

No

Yes
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Caption: PPE selection workflow for handling Phenylglyoxylic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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